Cas no 1249664-14-9 (1-Methyl-4,5,6,7-tetrahydro-1h-indazole-4-sulfonamide)

• Product Name: 1-Methyl-4,5,6,7-tetrahydro-1h-indazole-4-sulfonamide
• CAS No: 1249664-14-9
• MF: C₈H₁₃N₃O₂S
• MW: 215.272720098495
• CID: 5282252
• Update Time: 2025-06-29

1-Methyl-4,5,6,7-tetrahydro-1h-indazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-4,5,6,7-tetrahydro-1h-indazole-4-sulfonamide
• 1H-Indazole-4-sulfonamide, 4,5,6,7-tetrahydro-1-methyl-

• Inchi： 1S/C8H13N3O2S/c1-11-7-3-2-4-8(14(9,12)13)6(7)5-10-11/h5,8H,2-4H2,1H3,(H2,9,12,13)
• InChI Key： MPHYLCSJQJZMHQ-UHFFFAOYSA-N
• SMILES： S(C1C2C=NN(C)C=2CCC1)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 311
• XLogP3: -0.4
• Topological Polar Surface Area: 86.4

Additional information on 1-Methyl-4,5,6,7-tetrahydro-1h-indazole-4-sulfonamide

Introduction to 1-Methyl-4,5,6,7-tetrahydro-1H-indazole-4-sulfonamide (CAS No. 1249664-14-9)

1-Methyl-4,5,6,7-tetrahydro-1H-indazole-4-sulfonamide is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number 1249664-14-9, belongs to the indazole sulfonamide class, which is known for its potential biological activities. The presence of a methyl group and a sulfonamide moiety in its molecular structure contributes to its distinct chemical behavior and reactivity, making it a valuable scaffold for drug discovery and development.

The indazole scaffold is a fused bicyclic system consisting of an aromatic benzene ring and a pyrrole ring, which is often found in various bioactive molecules. The sulfonamide group (-SO₂NH₂) introduces a polar and acidic character to the molecule, enhancing its solubility in water and facilitating interactions with biological targets. These features make 1-methyl-4,5,6,7-tetrahydro-1H-indazole-4-sulfonamide a promising candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of this compound with biological targets more efficiently. Studies have shown that the sulfonamide moiety can act as a hydrogen bond acceptor, which is crucial for stabilizing interactions with proteins and enzymes. Additionally, the methyl group at the 1-position of the indazole ring may influence the conformational flexibility of the molecule, thereby affecting its binding affinity and selectivity.

In the context of drug discovery, 1-methyl-4,5,6,7-tetrahydro-1H-indazole-4-sulfonamide has been investigated for its potential role in modulating various biological pathways. For instance, research suggests that this compound may exhibit inhibitory effects on certain enzymes involved in inflammation and cancer progression. The sulfonamide group is particularly relevant in this context, as it has been widely recognized for its ability to interact with specific amino acid residues in target proteins.

The synthesis of 1-methyl-4,5,6,7-tetrahydro-1H-indazole-4-sulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The indazole core can be synthesized through cyclization reactions of appropriate precursors, followed by functionalization at the 4-position with a sulfonamide group. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to enhance the efficiency of these transformations.

One of the key challenges in working with 1-methyl-4,5,6,7-tetrahydro-1H-indazole-4-sulfonamide is its solubility profile in common organic solvents. However, recent studies have demonstrated that modifications to the molecular structure can improve solubility while maintaining biological activity. For example, incorporating additional polar groups or altering the substitution pattern on the indazole ring can enhance water solubility without compromising efficacy.

From a pharmacokinetic perspective, 1-methyl-4,5,6,7-tetrahydro-1H-indazole-4-sulfonamide exhibits promising properties that make it suitable for further development into an therapeutic agent. Preliminary studies indicate that this compound has good oral bioavailability and moderate metabolic stability. These characteristics are essential for ensuring that the drug reaches its target site in sufficient concentrations to exert its desired effect.

The role of computational methods in optimizing 1-methyl-4,5,6,7-tetrahydro-1H-indazole-4-sulfonamide cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have been used to predict how this compound interacts with potential biological targets at an atomic level. These insights have guided medicinal chemists in designing analogs with improved potency and selectivity.

In conclusion, 1-methyl-4-pyridinylpyrrole derivatives represent an exciting area of research with significant therapeutic potential. The unique structural features of these compounds make them valuable tools for exploring new treatment strategies across various diseases. As our understanding of their mechanisms of action continues to grow, we can anticipate further advancements that will translate into novel therapeutics benefiting patients worldwide.